Hydroxy-PEG16-acid
Overview
Description
Hydroxy-PEG16-acid is a PEG derivative containing a hydroxyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatization or replacement with other reactive functional groups.
Scientific Research Applications
Nanoparticle Facilitated Drug Delivery : Hydroxy-PEG16-acid derivatives have been used in the development of drug delivery systems. For instance, polyethylene glycol (PEG) shielding and tumor microenvironment triggering cascade pH-responsive hollow mesoporous silica nanoparticles (HMSNs) were fabricated for efficient anti-cancer drug delivery, reducing toxic side effects on normal tissues (Liu et al., 2016).
Polymeric Prodrug Development : Hydroxy-PEG16-acid derivatives have been used to synthesize macromolecular prodrugs. A study focused on a macromolecular prodrug of 5-Fluorouracil-1-Acetic Acid using a multi-hydroxyl polyethylene glycol derivative to increase drug loading and prolong retention time for anti-cancer applications (Li et al., 2014).
ELISA Assay for Host Cell Protein Contaminants : In the development of therapeutics, specifically for staphylokinase, a recombinant PEG-modified staphylokinase, a sensitive ELISA assay was developed to monitor host cell protein contaminants. This assay is crucial for ensuring the purity and safety of therapeutics (Wan et al., 2002).
Lignin-Based Targeted Polymeric Nanoparticles : A novel lignin-based targeted polymeric nanoparticle platform was developed for anticancer drug delivery. These nanoparticles, using folic acid-polyethylene glycol-alkaline lignin conjugates, showed enhanced tumor suppression efficacy and reduced side effects (Liu et al., 2018).
Magnetic Nanoparticles for Drug Delivery and MRI : PEG functionalized magnetic nanoparticles have been tested as a drug carrier system and as a magnetic resonance imaging (MRI) agent. These nanoparticles show potential for targeted drug delivery and enhanced MRI contrast (Yallapu et al., 2010).
Thermosensitive Hydrogel for Nasal Drug Delivery : A thermosensitive hydrogel based on quaternized chitosan and poly(ethylene glycol) was designed for nasal drug delivery systems. This hydrogel can transition from solution to non-flowing hydrogel at body temperature, enhancing drug absorption in the nasal cavity (Wu et al., 2007).
properties
Product Name |
Hydroxy-PEG16-acid |
|---|---|
Molecular Formula |
C35H70O19 |
Molecular Weight |
794.93 |
IUPAC Name |
3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid |
InChI |
InChI=1S/C35H70O19/c36-2-4-40-6-8-42-10-12-44-14-16-46-18-20-48-22-24-50-26-28-52-30-32-54-34-33-53-31-29-51-27-25-49-23-21-47-19-17-45-15-13-43-11-9-41-7-5-39-3-1-35(37)38/h36H,1-34H2,(H,37,38) |
InChI Key |
LKOJMXYHDVSMMR-UHFFFAOYSA-N |
SMILES |
C(COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)C(=O)O |
Appearance |
Solid powder |
Purity |
>95% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Hydroxy-PEG16-acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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